Cas no 476458-12-5 (2-oxo-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2H-chromene-3-carboxamide)

• Product Name: 2-oxo-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2H-chromene-3-carboxamide
• CAS No: 476458-12-5
• MF: C₂₁H₁₅N₃O₃S
• MW: 389.427103281021
• CID: 5976707
• PubChem ID: 5077710
• Update Time: 2025-05-30

2-oxo-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2H-chromene-3-carboxamide
• 2-oxo-N-(2-phenyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-(2,6-dihydro-2-phenyl-4H-thieno[3,4-c]pyrazol-3-yl)-2-oxo-
• Oprea1_603337
• AKOS024580518
• 2-oxo-N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2H-chromene-3-carboxamide
• 2-oxo-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2H-chromene-3-carboxamide
• 2-oxo-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)chromene-3-carboxamide
• 476458-12-5
• SR-01000006808-1
• SR-01000006808
• F0529-0013

• Inchi： 1S/C21H15N3O3S/c25-20(15-10-13-6-4-5-9-18(13)27-21(15)26)22-19-16-11-28-12-17(16)23-24(19)14-7-2-1-3-8-14/h1-10H,11-12H2,(H,22,25)
• InChI Key： MZTKQJPZBGKBAT-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NC1N(C2=CC=CC=C2)N=C2CSCC2=1)=O

Computed Properties

• Exact Mass: 389.08341252g/mol
• Monoisotopic Mass: 389.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 703.1±60.0 °C(Predicted)
• pka: 10.88±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-oxo-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2H-chromene-3-carboxamide

Introduction to 2-oxo-N-{2-phenyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl}-2H-chromene-3-carboxamide (CAS No. 476458-12-5)

The compound 2-oxo-N-{2-phenyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl}-2H-chromene-3-carboxamide, identified by its CAS number 476458-12-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines the structural features of thienopyrazole and chromene moieties, which have been extensively studied for their pharmacological properties. The unique arrangement of these functional groups suggests potential applications in the development of novel therapeutic agents.

Recent research in the area of heterocyclic compounds has highlighted the importance of incorporating multiple pharmacophoric sites to enhance binding affinity and specificity. The thieno[3,4-cpyrazole core in this compound is particularly noteworthy, as it has been demonstrated to exhibit bioactivity in various disease models. Studies have shown that thienopyrazole derivatives can modulate enzyme activity and interfere with signaling pathways relevant to inflammation, cancer, and neurodegenerative disorders. The presence of a phenyl group further extends the structural diversity, allowing for fine-tuning of electronic and steric properties to optimize drug-like characteristics.

The chromene component of the molecule adds another layer of complexity, contributing to its potential therapeutic utility. Chromenes are known for their antioxidant and anti-inflammatory properties, making them attractive candidates for treating conditions such as oxidative stress-related diseases and autoimmune disorders. The carboxamide functionality at the 3-position of the chromene ring enhances solubility and bioavailability, which are critical factors in drug development. This structural motif has been explored in numerous patents and scientific publications, underscoring its significance in medicinal chemistry.

One of the most compelling aspects of this compound is its potential to act as a dual-action therapeutic agent. The combination of a thieno[3,4-cpyrazole scaffold with a chromene moiety could lead to synergistic effects when targeting multiple disease pathways simultaneously. For instance, research has indicated that such hybrids might exhibit both anti-proliferative and anti-inflammatory activities, making them promising candidates for treating chronic inflammatory diseases or cancer. The carboxamide group also provides a site for further derivatization, allowing chemists to explore new analogs with enhanced pharmacological profiles.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates like 2-oxo-N-{2-phenyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl}-2H-chromene-3-carboxamide. Molecular docking studies have been conducted to evaluate its binding interactions with various biological targets. These simulations suggest that the compound may interact with enzymes such as kinases and cyclases, which are often dysregulated in diseases like cancer and diabetes. Additionally, its ability to cross the blood-brain barrier has been investigated using computational models, raising the possibility of therapeutic applications in neurological disorders.

In vitro studies have provided preliminary evidence supporting the bioactivity of this compound. Preliminary assays have shown that it can inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways involved in cell proliferation and survival. Furthermore, its anti-inflammatory properties have been demonstrated through experiments measuring nitric oxide (NO) production and prostaglandin E₂ (PGE₂) levels in inflammatory models. These findings align with the growing interest in developing small-molecule inhibitors that target multiple aspects of inflammation simultaneously.

The synthesis of 2-oxo-N-{2-phenyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl}-2H-chromene-3-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as cyclization and condensation under controlled conditions to ensure high yield and purity. Recent improvements in synthetic methodologies have enabled more efficient production processes for complex heterocyclic compounds like this one. These advancements are crucial for translating laboratory discoveries into viable drug candidates for clinical use.

The pharmacokinetic profile of this compound is another area of active investigation. In vivo studies have begun to assess its absorption, distribution, metabolism, and excretion (ADME) properties using animal models. Early results suggest favorable pharmacokinetic characteristics, including reasonable oral bioavailability and moderate tissue distribution. These findings are encouraging for further development efforts aimed at optimizing therapeutic efficacy while minimizing potential side effects.

Future directions for research on CAS No 476458-12-5 include exploring its mechanism of action at a molecular level through advanced biochemical techniques such as crystallography and mass spectrometry. Understanding how it interacts with biological targets will provide valuable insights into its mode of action and help guide subsequent modifications for improved potency and selectivity. Additionally， collaborations between academic researchers and pharmaceutical companies could accelerate the translation of this promising compound into clinical trials.

The broader significance of this work lies in its contribution to the growing library of heterocyclic hybrids designed for therapeutic applications。 By combining known pharmacophores from different chemical spaces， researchers can discover novel compounds with unique properties that may not be achievable through traditional single-target drug design approaches。 This innovative strategy holds great promise for addressing complex diseases that require multifaceted treatment strategies。